molecular formula C20H21N3O4 B12595102 3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide CAS No. 645418-08-2

3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide

Cat. No.: B12595102
CAS No.: 645418-08-2
M. Wt: 367.4 g/mol
InChI Key: JYWMLEZFUWINFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4,5-Trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide is a benzamide derivative featuring a trimethoxy-substituted aromatic ring conjugated to a substituted pyrazole moiety. Its molecular formula is C₂₁H₂₃N₃O₄, with structural highlights including:

  • 5-Methyl-3-phenylpyrazole: The pyrazole ring is substituted with a methyl group at position 5 and a phenyl group at position 3, contributing to hydrophobic interactions and conformational rigidity.

This compound has been studied for its crystallographic properties (e.g., via SHELX software for refinement ) but lacks widely reported biological activity data in the provided evidence.

Properties

CAS No.

645418-08-2

Molecular Formula

C20H21N3O4

Molecular Weight

367.4 g/mol

IUPAC Name

3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide

InChI

InChI=1S/C20H21N3O4/c1-12-17(18(23-22-12)13-8-6-5-7-9-13)21-20(24)14-10-15(25-2)19(27-4)16(11-14)26-3/h5-11H,1-4H3,(H,21,24)(H,22,23)

InChI Key

JYWMLEZFUWINFD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NN1)C2=CC=CC=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC

Origin of Product

United States

Biological Activity

3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological properties, including anticancer and anti-inflammatory effects, supported by relevant data tables and case studies.

Chemical Structure and Properties

The molecular formula of 3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide is C20H21N3O4C_{20}H_{21}N_{3}O_{4}, with a molecular weight of approximately 367.40 g/mol. The compound features a benzamide core substituted with a pyrazole moiety, which is known for its diverse pharmacological activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including 3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide. The compound has been evaluated against various cancer cell lines, demonstrating significant cytotoxicity.

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Cell LineIC50 (µM)Reference
MCF712.50
NCI-H46042.30
A54936.12
HeLa7.01
HCT1160.07

The IC50 values indicate the concentration required to inhibit cell growth by 50%. Notably, the compound exhibited potent activity against the HCT116 cell line, suggesting its potential as an anticancer agent.

Anti-inflammatory Activity

In addition to its anticancer properties, this compound has been investigated for anti-inflammatory effects. Pyrazole derivatives are known to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways.

Case Study: Inhibition of COX Enzymes

A study demonstrated that pyrazole derivatives could effectively inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation. The specific activity of 3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide against COX enzymes was evaluated, showing promising results in reducing inflammation markers in vitro.

The biological activity of 3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide can be attributed to its ability to interact with specific molecular targets involved in cancer progression and inflammation:

  • Inhibition of Cell Proliferation : The compound appears to induce apoptosis in cancer cells through the activation of intrinsic pathways.
  • Modulation of Signaling Pathways : It may interfere with key signaling pathways such as MAPK and PI3K/Akt that are often dysregulated in cancer.
  • Cytokine Regulation : The compound's anti-inflammatory effects are likely mediated by downregulating pro-inflammatory cytokines such as TNF-alpha and IL-6.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues of Benzamide Derivatives

The following table summarizes key structural and functional differences between the target compound and analogues (Table 1):

Compound Name Substituents on Benzamide Pyrazole/Other Moiety Molecular Formula Key Structural Features Reported Activity/Applications References
3,4,5-Trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide 3,4,5-OCH₃ 5-methyl-3-phenylpyrazole C₂₁H₂₃N₃O₄ High steric bulk, three methoxy groups Not explicitly stated
2,3,4-Trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide 2,3,4-OCH₃ 5-methyl-3-phenylpyrazole C₂₀H₂₁N₃O₄ Altered methoxy positioning (2,3,4 vs. 3,4,5) Unknown
3,4-Dimethoxy-N-(5-phenyl-1H-pyrazol-3-yl)benzamide 3,4-OCH₃ 5-phenylpyrazole C₁₈H₁₇N₃O₃ Reduced methoxy groups (3,4 only) Potential kinase modulation
PBX2 (3,4,5-Trimethoxy-N-(4-oxo-benzooxazin-7-yl)benzamide) 3,4,5-OCH₃ 4-oxo-benzooxazin-7-yl C₂₃H₁₉N₃O₅ Heterocyclic benzooxazinone instead of pyrazole Estrogen receptor modulation
MIBE (Ethyl 3-[5-(2-ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]but-2-enoate) N/A Indole-vinyloxy complex C₂₂H₂₆N₂O₅ Non-benzamide; indole-based structure Dual GPER/ER antagonist

Table 1 : Structural and functional comparison of the target compound with analogues.

Key Observations

Methoxy Substitution Patterns
  • The 3,4,5-trimethoxy configuration in the target compound and PBX2 enhances electron-donating capacity compared to the 2,3,4-trimethoxy isomer . This difference may influence binding to hydrophobic pockets in biological targets.
Heterocyclic Moieties
  • Replacing the pyrazole ring in the target compound with a benzooxazinone (as in PBX2) introduces a fused oxygen-nitrogen heterocycle, which may enhance hydrogen-bonding interactions .
  • MIBE, an indole derivative, demonstrates that non-benzamide scaffolds can achieve potent antagonism at estrogen-related receptors (e.g., GPER, ER), suggesting that the benzamide-pyrazole framework of the target compound might be optimized for similar targets .
Crystallographic Analysis
  • The target compound and its analogues have likely been characterized using crystallographic tools such as SHELXL (for refinement) and ORTEP (for visualization), given their prevalence in small-molecule structural studies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.